Cas no 5165-97-9 (Sodium 2-acrylamido-2-methylpropane-1-sulfonate)

• Product Name: Sodium 2-acrylamido-2-methylpropane-1-sulfonate
• CAS No: 5165-97-9
• MF: C₇H₁₂NNaO₄S
• MW: 229.229251861572
• MDL: MFCD00156481
• CID: 45583
• Update Time: 2026-05-14

Sodium 2-acrylamido-2-methylpropane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-acrylamido-2-methylpropane-1-sulfonate
• Sodium 2-methyl-2-[(1-oxoallyl)amino]propanesulphonate
• 2-ACRYLAMIDO-2-METHYL-1-PROPANESULFONIC ACID SODIUM SALT
• SODIUM 2-ACRYLAMIDO-2-METHYLPROPANE SULFONATE
• SODIUM SALT OF 2-ACRYLAMIDO 2-METHYL PROPANE SULFONIC ACID (SSAMPS)
• 2-acrylamido-2-methylpropanesulfonic acid sodium salt
• sodium 2-acrylamido-2-methylpropanesulphonate
• SODIUM 2-ACRYLAMINO-2-METHYLPROPANE SULFONATE
• SODIUM ACRYLAMIDO-2-METHYLPROPANE SULFONATE
• 2-Methyl-2-[(1-oxo-2-propenyl) amino]-1-propanesulfonic acid, sodium salt
• SODIUM 2-ACRYLAMIDO-2-METHYLPROPANE SULFONATE, 50% in water

• MDL： MFCD00156481
• Inchi： 1S/C7H13NO4S.Na/c1-4-6(9)8-7(2,3)5-13(10,11)12;/h4H,1,5H2,2-3H3,(H,8,9)(H,10,11,12);/q;+1/p-1
• InChI Key： FWFUWXVFYKCSQA-UHFFFAOYSA-M
• SMILES： C=CC(=NC(C)(C)CS(=O)(=O)O)[O-].[Na+]

Computed Properties

• Exact Mass: 229.03800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.2055
• Refractive Index: 1.4220
• PSA: 94.68000
• LogP: 1.08410

Sodium 2-acrylamido-2-methylpropane-1-sulfonate Security Information

• WGK Germany：-
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• TSCA：Yes
• Risk Phrases：R36/37/38